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Compound of Interest

Compound Name: Vinyl butyrate

Cat. No.: B105384

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of vinyl butyrate, a versatile
monomer with significant applications in polymer chemistry and material science. This
document details its chemical identity, physical and chemical properties, synthesis and analysis
protocols, and known biological relevance, presenting the information in a clear and accessible
format for researchers and professionals in drug development and related scientific fields.

Chemical Identity: Synonyms and Trade Names

Vinyl butyrate is systematically known as butanoic acid, ethenyl ester. It is also referred to by
several other synonyms, which are listed in the table below for easy reference. While vinyl
butyrate itself is a monomer and not typically sold under trade names, its polymers, particularly
polyvinyl butyral (PVB), are known by various commercial names.
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Identifier Type Value

Systematic Name Butanoic acid, ethenyl ester[1][2][3][4][5][6]

Vinyl butanoate[1][3][4][5][6], n-Butyric acid vinyl
Common Synonyms ester[1][2][3][6], Butyric acid, vinyl ester[1][2][3]
[4][5][6], Ethenyl butanoate[1][2]

CAS Number 123-20-6[1][2][3][21[51[6][71[8]

Vinylester kyseliny maselne[2][3][5][6], NSC
5280[1][2]

Other Names

Trade Names for Polyvinyl Butyral (PVB):

Polyvinyl butyral, a resin derived from vinyl butyrate, is marketed under several trade names,
including Butvar, Saflex, GlasNovations, Butacite, WINLITE, S-Lec, Trosifol, and EVERLAM.[4]

[9]

Physicochemical Properties

A summary of the key physical and chemical properties of vinyl butyrate is presented in the
following table. This data is essential for handling, storage, and application of the compound in
a laboratory or industrial setting.
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Property Value Source
Molecular Formula C6H1002 [L121[31[51[ 7]
Molecular Weight 114.14 g/mol [L1[31517]
Appearance Colorless to pale yellow liquid [11[2]

Odor Fruity [2]

Density 0.899 g/mL at 20 °C [8]

Boiling Point 115-117 °C

Melting Point -80 °C

Flash Point 20 °C (closed cup) [8]
Refractive Index n20/D 1.410 [8]

Soluble in organic solvents
Solubility (e.g., ethanol, ether), limited [2]

solubility in water.

Vapor Pressure 15.6 mmHg at 25°C

Experimental Protocols
Synthesis of Vinyl Butyrate

Vinyl butyrate can be synthesized through the acid-catalyzed esterification of butyric acid with
vinyl alcohol. A common laboratory-scale procedure is outlined below.

Materials:

Butyric acid

Vinyl acetate (as a source of the vinyl group via transvinylation)

Sulfuric acid (catalyst)

Sodium bicarbonate solution (for neutralization)
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e Anhydrous magnesium sulfate (for drying)

 Distillation apparatus

Procedure:

o Combine butyric acid and a molar excess of vinyl acetate in a round-bottom flask.
e Add a catalytic amount of concentrated sulfuric acid to the mixture.

o Heat the mixture under reflux for several hours to drive the reaction to completion. The
progress of the reaction can be monitored by techniques such as thin-layer chromatography
(TLC) or gas chromatography (GC).

 After the reaction is complete, cool the mixture to room temperature.

» Neutralize the excess acid by washing the mixture with a saturated solution of sodium
bicarbonate.

o Separate the organic layer and wash it with water.
e Dry the organic layer over anhydrous magnesium sulfate.

» Purify the vinyl butyrate by fractional distillation under reduced pressure.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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